Cas no 1621963-71-0 (7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1621963-71-0
• MF: C₈H₆BrIN₂
• MW: 336.955112934113
• MDL: MFCD28100581
• CID: 3162649
• PubChem ID: 86346271
• Update Time: 2025-10-29

7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-3-iodo-4-methyl-
• 1621963-71-0
• CS-0447624
• G82737
• DTXSID501222884
• AKOS024463823

• MDL： MFCD28100581
• Inchi： 1S/C8H6BrIN2/c1-4-7-6(10)3-12-8(7)5(9)2-11-4/h2-3,12H,1H3
• InChI Key： UVPUCEAPPQDZRF-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=CN=C(C)C=21)Br

Computed Properties

• Exact Mass: 335.87591g/mol
• Monoisotopic Mass: 335.87591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine

7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine and Its Role in Modern Pharmaceutical Research

7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine, with the CAS number 1621963-71-0, represents a pivotal compound in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention for its potential applications in drug development and therapeutic innovation. The combination of bromine, iodine, and methyl substituents on the pyrrolo[3,2-c]pyridine scaffold contributes to its distinct chemical properties, which are critical for its biological activity and pharmacological relevance.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine, making it a versatile building block for the design of novel therapeutics. The compound’s structural complexity, particularly the presence of multiple halogen atoms and a methyl group, provides opportunities for functional group modification, which is essential for optimizing its pharmacokinetic and pharmacodynamic profiles. These modifications are often guided by computational modeling and in silico screening techniques, which have become integral to modern drug discovery processes.

Studies published in 2023 highlight the role of 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine as a potential lead compound for the development of anti-inflammatory agents. Researchers at the University of California, San Francisco, have demonstrated that this compound exhibits significant inhibitory activity against key inflammatory pathways, such as NF-κB and MAPK signaling. These findings suggest its potential as a therapeutic candidate for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another notable study, published in the *Journal of Medicinal Chemistry* in 2024, explored the antitumor properties of 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine. The research team investigated its interaction with cancer-related kinases, such as EGFR and HER2, and found that the compound selectively targets these receptors, leading to reduced proliferation of cancer cells in vitro. This selectivity is attributed to the spatial arrangement of the bromine and iodine atoms, which enhance the compound’s binding affinity to specific protein domains.

The pyrrolo[3,2-c]pyridine core of 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine is particularly interesting due to its ability to modulate ion channels and neurotransmitter receptors. This property has been leveraged in the development of compounds targeting neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Recent work by the European Molecular Biology Laboratory (EMBL) has shown that derivatives of this compound can cross the blood-brain barrier, making them promising candidates for neuropharmacological applications.

7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine also exhibits potential as a scaffold for the design of kinase inhibitors. The iodine substituent, in particular, plays a critical role in enhancing the compound’s ability to bind to ATP-binding sites of kinases, which is a common target in oncology. This property has been exploited in the synthesis of analogs with improved potency and reduced off-target effects, as reported in a 2025 review article in *Chemical Reviews*.

The synthesis of 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine involves a series of well-defined steps, including electrophilic substitution reactions and nucleophilic aromatic substitution. These reactions are often optimized using green chemistry principles to minimize environmental impact. The use of catalytic systems, such as transition metal catalysts, has also been explored to improve the efficiency and selectivity of the synthetic process.

7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine is not only relevant in pharmaceutical research but also in the development of materials science applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers at MIT have investigated its potential as a semiconductor material, highlighting its ability to exhibit charge transport properties under specific conditions.

The compound’s versatility extends to its potential use in agrochemicals, where its ability to interact with specific biological targets could lead to the development of novel pesticides and herbicides. Studies on its interaction with plant enzymes have shown that it can selectively inhibit certain metabolic pathways, offering a sustainable approach to crop protection.

Despite its promising applications, the development of 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine as a therapeutic agent faces challenges related to its metabolic stability and toxicity. Ongoing research focuses on modifying its structure to enhance its bioavailability and reduce potential side effects. These efforts are supported by advancements in high-throughput screening and machine learning techniques, which accelerate the identification of optimized derivatives.

As the field of medicinal chemistry continues to evolve, 7-Bromo-3-iodo-4-methyl-1H-pyrrolo[3,2-c]pyridine remains a focal point for innovation. Its structural complexity and functional versatility position it as a valuable tool in the quest for new therapies across multiple therapeutic areas. Continued research into its properties and applications is expected to yield further insights into its potential as a cornerstone of modern pharmaceutical science.